molecular formula C12H11N5O3S B274146 2-[(2Z)-2-(1-carbamothioyl-3-methyl-5-oxopyrazol-4-ylidene)hydrazinyl]benzoic acid

2-[(2Z)-2-(1-carbamothioyl-3-methyl-5-oxopyrazol-4-ylidene)hydrazinyl]benzoic acid

Cat. No. B274146
M. Wt: 305.31 g/mol
InChI Key: ZMQITUZQMWFDLL-DHDCSXOGSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(2Z)-2-(1-carbamothioyl-3-methyl-5-oxopyrazol-4-ylidene)hydrazinyl]benzoic acid, also known as CBZ-Benzoic acid, is a synthetic compound that has gained significant attention in the field of scientific research. This compound has been studied extensively due to its potential as a therapeutic agent for various diseases. In

Mechanism of Action

The mechanism of action of 2-[(2Z)-2-(1-carbamothioyl-3-methyl-5-oxopyrazol-4-ylidene)hydrazinyl]benzoic acid acid is not fully understood. However, research has shown that it exhibits its anti-inflammatory and antioxidant properties by inhibiting the production of reactive oxygen species (ROS) and pro-inflammatory cytokines. It has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
2-[(2Z)-2-(1-carbamothioyl-3-methyl-5-oxopyrazol-4-ylidene)hydrazinyl]benzoic acid acid has been shown to exhibit significant biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various cell types and tissues. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, 2-[(2Z)-2-(1-carbamothioyl-3-methyl-5-oxopyrazol-4-ylidene)hydrazinyl]benzoic acid acid has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(2Z)-2-(1-carbamothioyl-3-methyl-5-oxopyrazol-4-ylidene)hydrazinyl]benzoic acid acid for lab experiments is its relatively low toxicity. It has been shown to be well-tolerated in animal models and has not exhibited significant adverse effects. However, one limitation of 2-[(2Z)-2-(1-carbamothioyl-3-methyl-5-oxopyrazol-4-ylidene)hydrazinyl]benzoic acid acid is its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 2-[(2Z)-2-(1-carbamothioyl-3-methyl-5-oxopyrazol-4-ylidene)hydrazinyl]benzoic acid acid. One area of research is the development of new formulations and delivery methods to improve its solubility and bioavailability. Another area of research is the exploration of its potential as a therapeutic agent for other diseases, such as diabetes and cardiovascular disease. Additionally, further studies are needed to fully understand its mechanism of action and to identify potential drug targets.

Synthesis Methods

2-[(2Z)-2-(1-carbamothioyl-3-methyl-5-oxopyrazol-4-ylidene)hydrazinyl]benzoic acid acid is synthesized through a multi-step process that involves the reaction of 2-aminobenzoic acid with thionyl chloride to produce 2-chlorobenzoic acid. This is followed by the reaction of 2-chlorobenzoic acid with hydrazine hydrate to produce 2-hydrazinobenzoic acid. Finally, 2-hydrazinobenzoic acid is reacted with 3-methyl-1-phenyl-5-pyrazolone to produce 2-[(2Z)-2-(1-carbamothioyl-3-methyl-5-oxopyrazol-4-ylidene)hydrazinyl]benzoic acid acid.

Scientific Research Applications

2-[(2Z)-2-(1-carbamothioyl-3-methyl-5-oxopyrazol-4-ylidene)hydrazinyl]benzoic acid acid has been extensively studied for its potential as a therapeutic agent for various diseases. Research has shown that 2-[(2Z)-2-(1-carbamothioyl-3-methyl-5-oxopyrazol-4-ylidene)hydrazinyl]benzoic acid acid exhibits anti-inflammatory, antioxidant, and anti-cancer properties. It has been studied for its potential to treat diseases such as rheumatoid arthritis, cancer, and Alzheimer's disease.

properties

Product Name

2-[(2Z)-2-(1-carbamothioyl-3-methyl-5-oxopyrazol-4-ylidene)hydrazinyl]benzoic acid

Molecular Formula

C12H11N5O3S

Molecular Weight

305.31 g/mol

IUPAC Name

2-[(2Z)-2-(1-carbamothioyl-3-methyl-5-oxopyrazol-4-ylidene)hydrazinyl]benzoic acid

InChI

InChI=1S/C12H11N5O3S/c1-6-9(10(18)17(16-6)12(13)21)15-14-8-5-3-2-4-7(8)11(19)20/h2-5,14H,1H3,(H2,13,21)(H,19,20)/b15-9-

InChI Key

ZMQITUZQMWFDLL-DHDCSXOGSA-N

Isomeric SMILES

CC\1=NN(C(=O)/C1=N\NC2=CC=CC=C2C(=O)O)C(=S)N

SMILES

CC1=NN(C(=O)C1=NNC2=CC=CC=C2C(=O)O)C(=S)N

Canonical SMILES

CC1=NN(C(=O)C1=NNC2=CC=CC=C2C(=O)O)C(=S)N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.